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Abstract
Anthemis glycoside A is a complex cyanogenic diglycoside isolated from the fruits of

Anthemis cairica Vis. (also known as Anthemis retusa Delile) and Cota altissima (L.) J.Gay

(formerly Anthemis altissima L.). As a cyanogenic glycoside, it is classified as a toxin due to its

potential to release hydrogen cyanide upon enzymatic hydrolysis. This document provides a

comprehensive overview of the known chemical structure and properties of Anthemis
glycoside A, based on available scientific literature. It is intended to serve as a technical

resource for researchers and professionals in the fields of natural product chemistry, toxicology,

and drug development.

Chemical Structure and Properties
Anthemis glycoside A is an acylated cyanogenic diglycoside. The definitive work on its

structure was published by Nahrstedt, Wray, Grotjahn, Fikenscher, and Hegnauer in 1983 in

the journal Planta Medica.[1] While detailed experimental data from the original publication is

not widely available in public databases, subsequent reviews and databases have confirmed its

molecular formula and general structure.

Table 1: Chemical and Physical Properties of Anthemis Glycoside A
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Property Value Source

Molecular Formula C39H49NO21 [1]

Exact Mass 867.2797 g/mol [1]

Classification Cyanogenic Glycoside [1]

Natural Source(s)
Fruits of Anthemis cairica and

Cota altissima
[1]

Structural Elucidation
The structure of Anthemis glycoside A was determined through spectroscopic methods,

primarily Nuclear Magnetic Resonance (NMR) spectroscopy and mass spectrometry. It is

characterized by a diglycoside chain attached to a cyanogenic aglycone, with additional

acylation. A visual representation of its chemical structure is provided below.

Figure 1: Chemical Structure of Anthemis Glycoside A

(A chemical structure diagram would be presented here. As a language model, I cannot

generate images directly. The structure consists of a mandelonitrile derivative linked to a

disaccharide, which is further acylated.)

Experimental Protocols
Detailed experimental protocols for the isolation and characterization of Anthemis glycoside A
are described in the original 1983 publication by Nahrstedt et al. While the full text of this article

is not readily accessible, this section outlines a generalized workflow for the isolation of

glycosides from plant material, which would be similar to the methods used for Anthemis
glycoside A.

General Isolation Workflow for Glycosides from
Anthemis sp.
The following diagram illustrates a typical workflow for the extraction and isolation of glycosides

from plant sources.
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Dried Fruits of Anthemis sp.

Extraction with Methanol/Water

Filtration and Concentration

Solvent Partitioning (e.g., with n-Hexane, Ethyl Acetate)

Column Chromatography (e.g., Silica Gel, Sephadex)

Fraction Collection and TLC Analysis

Preparative HPLC or Crystallization

Pure Anthemis Glycoside A

Click to download full resolution via product page

Caption: Generalized workflow for the isolation of glycosides.

Biological Activity and Signaling Pathways
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Known Biological Activity
Anthemis glycoside A is a cyanogenic glycoside. Compounds of this class are known for their

toxicity, which is a result of the release of hydrogen cyanide (HCN) upon enzymatic hydrolysis.

This process, known as cyanogenesis, is a defense mechanism for the plant against

herbivores.

The general mechanism of cyanogenesis is initiated by the cleavage of the glycosidic bond by

a β-glucosidase, which releases the aglycone (a cyanohydrin). The cyanohydrin can then

decompose, either spontaneously or catalyzed by a hydroxynitrile lyase, to release hydrogen

cyanide and an aldehyde or ketone. Hydrogen cyanide is a potent inhibitor of cellular

respiration.

Signaling Pathways
Currently, there is no specific information in the scientific literature regarding the direct

interaction of Anthemis glycoside A with any particular signaling pathways beyond the toxic

effects of its cyanide metabolite. The primary mechanism of toxicity for cyanogenic glycosides

is the inhibition of cytochrome c oxidase in the mitochondrial electron transport chain by

hydrogen cyanide, which leads to a disruption of aerobic respiration.

The following diagram illustrates the logical relationship of cyanogenesis and its toxic effect.

Anthemis Glycoside A Enzymatic Hydrolysis
(β-glucosidase) Cyanohydrin Intermediate Decomposition

(Hydroxynitrile lyase or spontaneous)

Hydrogen Cyanide (HCN)

Aldehyde/Ketone

Cytochrome c Oxidase Inhibition Blockage of Cellular Respiration

Click to download full resolution via product page

Caption: Mechanism of toxicity for Anthemis glycoside A.

Conclusion
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Anthemis glycoside A is a structurally complex natural product with inherent toxicity due to its

cyanogenic nature. While its chemical formula and structure have been established, detailed

quantitative data and comprehensive studies on its biological activities, beyond its role in

cyanogenesis, are limited in the publicly available scientific literature. Further research would

be necessary to fully characterize its physicochemical properties and to explore any potential

pharmacological or toxicological significance beyond its cyanogenic classification. Researchers

interested in this molecule should endeavor to consult the original 1983 publication by

Nahrstedt et al. for more detailed experimental information.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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